Cas no 1448047-11-7 (1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea)

• Product Name: 1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea
• CAS No: 1448047-11-7
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• CID: 5366780
• Update Time: 2025-06-07

1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Furanylmethyl)-N-(tetrahydro-2H-pyran-4-yl)-N′-2-thienylurea
• 1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea

• Inchi： 1S/C15H18N2O3S/c18-15(16-14-4-2-10-21-14)17(11-13-3-1-7-20-13)12-5-8-19-9-6-12/h1-4,7,10,12H,5-6,8-9,11H2,(H,16,18)
• InChI Key： SYHSWNHLLBGLRH-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(C1CCOCC1)C(NC1SC=CC=1)=O

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 527.2±50.0 °C(Predicted)
• pka: 14.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea

Professional Introduction to Compound with CAS No. 1448047-11-7 and Product Name: 1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea

Compound with the CAS number 1448047-11-7 and the product name 1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including a furan moiety, an oxane ring, and a thiophene unit, which collectively contribute to its distinctive chemical properties and biological activities.

The furan moiety in the molecular structure of this compound is particularly noteworthy. Furan derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The presence of the furan ring in this compound suggests that it may exhibit similar bioactivities, making it a promising candidate for further investigation in medicinal chemistry. Additionally, the oxane ring, which is a five-membered ether-like structure, enhances the compound's solubility and bioavailability, factors that are crucial for its potential use in pharmaceutical formulations.

The thiophene unit is another critical component of this compound. Thiophene derivatives are well-known for their role in various therapeutic applications, including antifungal, antiviral, and anticancer treatments. The integration of the thiophene moiety into the molecular framework of this compound may contribute to its ability to interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activities of compounds with greater accuracy. The structural features of 1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea, particularly the presence of the furan, oxane, and thiophene moieties, have been computationally analyzed to identify potential binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in critical cellular pathways.

In particular, research has indicated that this compound may possess inhibitory properties against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The unique combination of functional groups in the molecular structure of this compound allows it to interact with these targets in a manner that may lead to novel therapeutic effects. Additionally, preliminary studies have shown that the compound exhibits good stability under various physiological conditions, suggesting its potential for use in drug formulations.

The synthesis of 1-[(furan-2-yl)methyl]-1-(oxan-4-yl)-3-(thiophen-2-yl)urea involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as furan derivatives, oxane-based compounds, and thiophene derivatives. These intermediates are then coupled together through various chemical reactions, including condensation reactions and nucleophilic substitutions.

The choice of reagents and reaction conditions is critical in determining the efficiency of the synthesis. Recent improvements in synthetic methodologies have enabled researchers to achieve higher yields and purities with greater ease. For instance, catalytic methods have been employed to facilitate specific reactions while minimizing unwanted side products. Additionally, green chemistry principles have been applied to reduce the environmental impact of the synthesis process.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to analyze the molecular structure. These analytical methods provide detailed information about the chemical environment of each atom in the molecule, ensuring that the compound meets the required specifications for further study.

Evaluation of the biological activity of 1-[(furan-2-yl)methyl]-1-(oxan-4-yll)-3-(thiophen-l'-yI)urea involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific biological targets such as enzymes or receptors. These assays provide initial insights into potential therapeutic effects and help identify compounds that warrant further investigation.

In vivo studies are then performed to evaluate the efficacy and safety of promising candidates. Animal models are used to assess pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), as well as pharmacodynamic effects on disease-related endpoints. These studies provide valuable information about how the compound behaves within a living organism and help determine its potential for clinical translation.

The integration of computational modeling with experimental data has significantly enhanced our understanding of how this compound interacts with biological systems. Molecular dynamics simulations have been used to study conformational changes and binding dynamics at an atomic level. These simulations provide insights into how changes in molecular structure can influence biological activity.

Additionally, virtual screening techniques have been employed to identify potential drug-like properties early in the discovery process. By leveraging large databases of known compounds and their biological activities, 1-[('furcnz'zly)methyl]-l-'(ozaxn-iyl)-3-(thiophcn-z'vI)urea has been positioned as a candidate for further optimization towards therapeutic applications.

The future prospects for this compound are promising given its unique structural features and potential bioactivities. Ongoing research aims to refine its chemical structure through medicinal chemistry approaches such as scaffold hopping or analog synthesis, enhancing its pharmacological profile while maintaining or improving efficacy

Collaborative efforts between academic institutions, pharmaceutical companies, an d biotechnology firms will be essential in advancing this research from benchtop discoveries toward clinical applications

The development o fnovel therapeutics relies heavily on interdisciplinary collaborations involving chemists, biologists, pharmacologists, an d clinicians Each stakeholder brings unique expertise an d perspectives that contribute t othe overall success o fthese endeavors

In conclusion, 1-[('furcnz'zly)methyl]-l-'(ozaxn-iyl)-3-(thiophcn-z'vI)urea represents an exciting advancement i nthe fieId o fchemical biology an d pharmaceutical research Its unique structural features an d demonstrated potential bioactivities make it a valuable candidate f orfuture therapeutic development Collaborative efforts across multiple disciplines will be crucial i nunlocking its full therapeutic potential an d translating these findings into improved patient care